2-[benzyl(2-thienylmethyl)amino]ethanol

• IUPAC Name: 2-[benzyl(thiophen-2-ylmethyl)amino]ethanol
• InChI: InChI=1S/C14H17NOS/c16-9-8-15(12-14-7-4-10-17-14)11-13-5-2-1-3-6-13/h1-7,10,16H,8-9,11-12H2
• InChI Key: WNLKNHCFOROKBS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CCO)CC2=CC=CS2
• Molecular Formula: C14H17NOS
• Molecular Weight: 247.36 g/mol

Description

2-[benzyl(2-thienylmethyl)amino]ethanol, also known as BTAEM, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BTAEM belongs to the class of compounds known as benzylamines, which are commonly used in the synthesis of various drugs and pharmaceuticals.

Scientific Research Applications

2-[benzyl(2-thienylmethyl)amino]ethanol has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on the compound's ability to inhibit the growth of cancer cells. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound was able to inhibit the growth of breast cancer cells by targeting a specific protein known as cyclin D1. Other studies have shown that this compound has potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and depression.

Mechanism of Action

The mechanism of action of 2-[benzyl(2-thienylmethyl)amino]ethanol is not fully understood, but it is believed to involve the modulation of various signaling pathways within cells. One proposed mechanism is that this compound inhibits the activity of certain enzymes that are involved in cell division and growth. This, in turn, leads to the inhibition of cancer cell growth. Additionally, this compound has been shown to modulate neurotransmitter levels in the brain, which may contribute to its potential therapeutic effects in neurological disorders.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its potential anti-cancer and neuroprotective effects, this compound has been shown to have anti-inflammatory properties. This may make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of 2-[benzyl(2-thienylmethyl)amino]ethanol is that it is relatively easy to synthesize and purify, making it a useful compound for laboratory experiments. Additionally, its potential therapeutic applications make it an attractive target for further research. However, one limitation of this compound is that its mechanism of action is not fully understood, which may make it difficult to develop drugs based on the compound.

Future Directions

There are several future directions for research on 2-[benzyl(2-thienylmethyl)amino]ethanol. One area of research could focus on further elucidating the compound's mechanism of action. This could involve studies on the compound's interactions with specific proteins and enzymes within cells. Additionally, further studies could investigate the potential therapeutic applications of this compound in other diseases such as diabetes and cardiovascular disease. Finally, research could focus on developing drugs based on the compound that are more effective and have fewer side effects than current treatments.
Conclusion
In conclusion, this compound is a chemical compound that has potential therapeutic applications in a variety of diseases. Its ability to inhibit cancer cell growth and modulate neurotransmitter levels in the brain make it an attractive target for further research. While its mechanism of action is not fully understood, research in this area could lead to the development of more effective treatments for a variety of diseases.

Synthesis Methods

The synthesis of 2-[benzyl(2-thienylmethyl)amino]ethanol involves the reaction of 2-thiophenemethylamine with benzyl chloride in the presence of a base such as sodium hydroxide. The reaction takes place in a solvent such as ethanol or methanol, and the resulting product is purified through recrystallization. The yield of the synthesis method is typically around 50-60%.